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Compound of Interest

Compound Name: (tert-Butoxycarbonyl)methionine

Cat. No.: B558262 Get Quote

(tert-Butoxycarbonyl)methionine, commonly referred to as Boc-L-methionine, is a derivative

of the essential amino acid L-methionine. It serves as a crucial building block in synthetic

chemistry, particularly in the realm of peptide synthesis, where the tert-butoxycarbonyl (Boc)

group acts as a protective shield for the amino functionality of methionine. This protection is

vital for preventing unwanted side reactions during the controlled, stepwise assembly of

peptide chains.[1][2][3] This guide provides a comprehensive overview of its chemical

properties, structure, and applications for researchers, scientists, and professionals in drug

development.

Core Chemical Properties
(tert-Butoxycarbonyl)methionine is a white to off-white crystalline solid at room temperature.

[1] It is generally stable under normal temperatures and pressures.[1]
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Property Value

Molecular Formula C10H19NO4S[1][2][4]

Molecular Weight 249.33 g/mol [4][5][6][7]

Melting Point 47-50 °C[7]

Boiling Point 415.5 ± 40.0 °C (Predicted)[7]

pKa 3.83 ± 0.10 (Predicted)[1][7]

Solubility
Sparingly soluble in water, soluble in DMF

(1mmol in 2ml)[1]

Appearance
White to off-white powder or crystalline solid[1]

[2]

Optical Activity [α]20/D -22°, c = 1 in methanol[7]

Chemical Structure and Identifiers
The structure of (tert-Butoxycarbonyl)methionine consists of the amino acid L-methionine

with its alpha-amino group protected by a tert-butoxycarbonyl group.

Identifier Value

IUPAC Name

(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-4-methylsulfanylbutanoic

acid[4]

SMILES CC(C)(C)OC(=O)N--INVALID-LINK--C(=O)O[4]

InChI

InChI=1S/C10H19NO4S/c1-10(2,3)15-9(14)11-

7(8(12)13)5-6-16-4/h7H,5-6H2,1-4H3,(H,11,14)

(H,12,13)/t7-/m0/s1[4][8]

CAS Number 2488-15-5[1][2][7]

Synonyms
Boc-L-methionine, Boc-Met-OH, N-Boc-L-

methionine[1][4][7][9]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of (tert-
Butoxycarbonyl)methionine.

Spectroscopic Technique Key Data Points

¹H NMR (500 MHz, CDCl₃)

δ 11.62 (br, 1H), 6.91 (br, 1H), 4.40 (m, 1H),

2.52 (t, J = 4.8 Hz, 2H), 2.05 (s, 3H), 1.92-2.15

(m, 2H), 1.42 (s, 9H)[7]

¹³C NMR (100 MHz, DMSO-d6)

δ 174.59, 154.43, 135.18, 121.58, 120.10,

77.43, 52.48, 43.20, 39.52 (DMSO), 34.35,

31.43, 29.51, 26.04, 13.45, 12.60[10]

IR Spectroscopy
Key stretches include those for C=O and N-H

bonds.[4][11]

Mass Spectrometry Molecular ion peak (M+1) at m/z 250.[7]

Role in Peptide Synthesis
(tert-Butoxycarbonyl)methionine is a cornerstone in peptide synthesis, particularly in Solid-

Phase Peptide Synthesis (SPPS).[2][3] The Boc protecting group is stable under neutral or

basic conditions, making it ideal for the stepwise addition of amino acids to a growing peptide

chain.[12] It can be readily removed under mild acidic conditions, which allows for the selective

deprotection of the N-terminus before the next coupling reaction.[12]

The use of Boc-protected amino acids is a well-established strategy in both solution-phase and

solid-phase peptide synthesis.[2][12] This approach is advantageous for the synthesis of

complex and hydrophobic peptides.[13]
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Solid-Phase Peptide Synthesis (SPPS) using Boc-L-Methionine.

Experimental Protocols
Synthesis of (tert-Butoxycarbonyl)-L-methionine
A common method for the synthesis of Boc-L-methionine involves the reaction of L-methionine

with di-tert-butyl dicarbonate (Boc₂O) under basic conditions.[1][2]

Materials:

L-methionine

Di-tert-butyl dicarbonate (Boc₂O)

Sodium hydroxide (NaOH) or another suitable base

Water

Acetonitrile

Dichloromethane

1 N Hydrochloric acid

Saturated sodium chloride solution
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Anhydrous sodium sulfate

Procedure:

Dissolve L-methionine in a mixture of water and acetonitrile.[1][7]

Add sodium hydroxide to the solution to achieve basic conditions.[1][7]

Cool the mixture to 0°C in an ice bath.[1][7]

Slowly add di-tert-butyl dicarbonate to the cooled solution.[1][7]

Allow the reaction mixture to warm to room temperature and stir for approximately 12 hours.

[1][7]

Remove the acetonitrile via distillation under reduced pressure.[1][7]

Adjust the pH of the remaining aqueous solution to 12 with a base like potassium carbonate

and wash with dichloromethane to remove impurities.[1][7]

Carefully acidify the aqueous phase to a pH of 6 with 1 N hydrochloric acid.[7]

Extract the product into dichloromethane.[7]

Combine the organic extracts, wash with a saturated sodium chloride solution, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final

product.[1][7]

Safety and Handling
(tert-Butoxycarbonyl)methionine may cause skin and eye irritation, and respiratory irritation.

[4][5] It is important to handle this chemical with appropriate personal protective equipment,

including safety glasses, gloves, and a lab coat.[14][15] Work should be conducted in a well-

ventilated area or under a fume hood.[14] In case of contact, rinse the affected area with plenty

of water.[15][16][17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to (tert-
Butoxycarbonyl)methionine: Chemical Properties and Structure]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b558262#tert-
butoxycarbonyl-methionine-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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